BENG“E Safety Operating Guide

Check Availability & Pricing

Proper Disposal Procedures: 2'-Hydroxy-2,4',6'-
trimethoxychalcone[1]
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Compound of Interest

2'-Hydroxy-2,4',6'-
Compound Name:

trimethoxychalcone
CAS No.: 10021-15-5
Cat. No.: B3196998

Get Quote

Executive Safety Snapshot

Immediate Action Required: Treat 2'-Hydroxy-2,4',6'-trimethoxychalcone as a hazardous
organic solid.[1] It poses risks of skin, eye, and respiratory irritation.[2][3][4][5] Primary Disposal
Method: High-temperature incineration with afterburner and scrubber.[1] Prohibited Actions: Do
NOT flush down drains. Do NOT dispose of in municipal trash.

Hazard Identification Summary

© 2026 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b3196998#bc-rfq
https://www.benchchem.com/product/b3196998/docs?utm_src=pdf-body#proper-disposal-procedures-2-hydroxy-2-4-6-trimethoxychalcone-1
https://pubchem.ncbi.nlm.nih.gov/compound/637261
https://www.benchchem.com/pdf/Proper_Disposal_of_cis_Chalcone_A_Guide_for_Laboratory_Professionals.pdf
https://www.echemi.com/sds/2-hydroxy-4-methoxychalcone-pid_Seven25803.html
https://gustavus.edu/academics/departments/chemistry/documents/documents/Chalcone.pdf
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/637261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Parameter Classification H-Codes | Description

Signal Word WARNING

H315: Causes skin irritation.[1]

Health Hazards Skin Irritation (Cat 2) 5]

H319: Causes serious eye

Eye Irritation (Cat 2A) rritation.[1][31[6]

H335: May cause respiratory
STOT-SE (Cat 3)

irritation.[1]
_ _ Yellow to orange/brown
Physical State Solid (Powder/Crystals) )
crystalline powder.[1]
o Incompatible with strong
Reactivity Stable

oxidizing agents.[1]

Chemical Profile & Waste Characterization

Before disposal, the waste generator must characterize the material to assign the correct waste
codes. While 2'-Hydroxy-2,4',6'-trimethoxychalcone is not explicitly listed on the EPA P-list or
U-list, it must be managed based on its characteristics and the solvents present.[1]

Chemical Formula:

[1]

Molecular Weight: 314.33 g/mol [1][7]

CAS Number (Reference): 3420-72-2 (Isomer analog often used for regulatory grouping)[1]

Waste Stream Category: Non-halogenated Organic (unless dissolved in halogenated
solvents).[1]

Regulatory Classification (RCRA)
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Waste Type RCRA Code Condition

If pure, it does not typically
carry a D-code unless it
exhibits ignitability (rare for this
Pure Solid Not Listed solid).[1] Manage as "Non-
RCRA Hazardous Chemical
Waste" or state-regulated

hazardous waste.[1]

If dissolved in solvents like
Solution (Flammable) D001 Acetone, Methanol, or Ethanol
(Flash point <60°C).[1]

Only if mixed with heavy
] ) metals or specific toxic
Solution (Toxic) D004-D043
solvents (e.g., Chloroform

D022).[1]

Pre-Disposal Handling & Segregation

Effective disposal begins at the bench. Segregating waste streams prevents dangerous
reactions and reduces disposal costs.

Segregation Logic

o Oxidizer Separation: The phenolic hydroxyl group at the 2' position and the methoxy groups
make this compound electron-rich and susceptible to oxidation.[1] NEVER mix with strong
oxidizers (e.g., Nitric Acid, Peroxides) in the waste stream.

¢ Solvent Compatibility:
o Stream A (Non-Halogenated): Acetone, Ethanol, Methanol solutions.
o Stream B (Halogenated): Dichloromethane (DCM), Chloroform solutions.

» Solid Waste: Dedicated container for solid chemicals and contaminated consumables (weigh
boats, gloves).
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Visual Workflow: Disposal Decision Tree

Waste Generation:
2'-Hydroxy-2,4',6'-trimethoxychalcone

Physical State?

Pure Substance/Debris \ Dissolved

SOLID Waste LIQUID Waste
(Powder, Crystals) (Solutions, Mother Liquor)

Container: Wide-Mouth HDPE Jar
Label: '‘Hazardous Waste - Solid Organic' Solvent Type?
Constituents: 2'-Hydroxy-2,4',6'-trimethoxychalcone

Non-Halogenated Halogenated
(Acetone, EtOH, MeOH) (DCM, Chloroform)

Container: Safety Carboy (Red) Container: Safety Carboy (Yellow/Blue)
Label: 'Flammable Organic Waste' Label: 'Halogenated Organic Waste'
Code: D001 Keep Separate!

Click to download full resolution via product page

Figure 1: Decision logic for segregating solid and liquid waste streams to ensure regulatory
compliance and safety.
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Step-by-Step Disposal Procedures
Protocol A: Solid Waste (Pure Compound & Debris)

Applicability: Expired pure substance, spill cleanup residues, contaminated gloves/paper.

o Selection of Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar with a screw-top lid. Ensure the lid has a chemically resistant liner (e.g.,
Teflon/PTFE).

e Labeling:
o Attach a hazardous waste tag immediately upon the first addition of waste.

o Chemical Name: Write out "2'-Hydroxy-2,4',6'-trimethoxychalcone” completely. Do not
use abbreviations or chemical structures alone.

o Hazard Checkbox: Mark "Toxic" and "Irritant".[1]
o Collection: Transfer solid waste into the container. Minimize dust generation.[3][5][6]

o Storage: Keep the container closed at all times except when adding waste. Store in a
secondary containment tray in a cool, dry area.

Protocol B: Liquid Waste (Reaction Mixtures)

Applicability: Mother liquors from recrystallization, HPLC effluent, or dissolved samples.
» Solvent Identification: Determine if the primary solvent is halogenated or non-halogenated.[1]

o Combustible Solvent Addition (Optional but Recommended): If the chalcone is dissolved in
water or a non-flammable solvent, it is best practice to add a combustible solvent (like
ethanol) to facilitate incineration, provided this does not create a reaction.

o Transfer: Pour into the appropriate safety carboy (see Figure 1) using a funnel to prevent
spills.

o Headspace: Leave at least 10% headspace in the container to allow for thermal expansion.

[1]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b3196998/docs?utm_src=pdf-body#proper-disposal-procedures-2-hydroxy-2-4-6-trimethoxychalcone-1
https://pubchem.ncbi.nlm.nih.gov/compound/637261
https://www.echemi.com/sds/2-hydroxy-4-methoxychalcone-pid_Seven25803.html
https://www.fishersci.com/store/msds?partNumber=AAL1393714&productDescription=2-HYDROXYCHALCONE+25G&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAL13937&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/637261
https://pubchem.ncbi.nlm.nih.gov/compound/637261
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3196998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

» Final Disposal: Contact your institution's Environmental Health & Safety (EHS) office for
pickup.[1][2] The ultimate disposal method will be incineration.[1]

Emergency Spill Response

In the event of a spill, rapid containment prevents exposure and environmental contamination.
PPE Required:

o Respiratory: N95 or P100 particulate respirator (to prevent inhalation of dust).[1]

o Skin: Nitrile gloves (double gloving recommended) and lab coat.[1]

o Eyes: Safety goggles (not just safety glasses).[1]

Spill Cleanup Workflow:

Isolate: Evacuate the immediate area and post "Do Not Enter" signs.

» Contain: If liquid, dike with absorbent pillows. If solid, cover with a damp paper towel to
prevent dust dispersion.

e Clean:

o Solid: Gently sweep up using a brush and dustpan dedicated to hazardous waste.[1] Avoid
creating dust.[3][5][6]

o Liquid: Absorb with vermiculite, sand, or commercial spill pads.

o Decontaminate: Wipe the surface with a soap and water solution, followed by an ethanol
wipe.

o Dispose: Place all cleanup materials (absorbents, gloves, wipes) into the Solid Waste
container described in Protocol A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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